Cas no 2137950-38-8 (2-(1-methyl-1H-pyrazol-4-yl)oxane-3-carbohydrazide)

• Product Name: 2-(1-methyl-1H-pyrazol-4-yl)oxane-3-carbohydrazide
• CAS No: 2137950-38-8
• MF: C₁₀H₁₆N₄O₂
• MW: 224.259641647339
• CID: 6492051
• PubChem ID: 165450031
• Update Time: 2025-07-19

2-(1-methyl-1H-pyrazol-4-yl)oxane-3-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 2137950-38-8
• EN300-717660
• 2-(1-methyl-1H-pyrazol-4-yl)oxane-3-carbohydrazide

• Inchi： 1S/C10H16N4O2/c1-14-6-7(5-12-14)9-8(10(15)13-11)3-2-4-16-9/h5-6,8-9H,2-4,11H2,1H3,(H,13,15)
• InChI Key： CZVSFTOWJKAVKV-UHFFFAOYSA-N
• SMILES： O1CCCC(C(NN)=O)C1C1C=NN(C)C=1

Computed Properties

• Exact Mass: 224.12732577g/mol
• Monoisotopic Mass: 224.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 82.2Ų

Additional information on 2-(1-methyl-1H-pyrazol-4-yl)oxane-3-carbohydrazide

Comprehensive Overview of 2-(1-methyl-1H-pyrazol-4-yl)oxane-3-carbohydrazide (CAS No. 2137950-38-8)

2-(1-methyl-1H-pyrazol-4-yl)oxane-3-carbohydrazide (CAS No. 2137950-38-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of carbohydrazides, which are known for their versatility in drug discovery and material science. The presence of both a pyrazole and oxane ring in its structure makes it a promising candidate for further exploration in medicinal chemistry.

In recent years, the demand for novel heterocyclic compounds like 2-(1-methyl-1H-pyrazol-4-yl)oxane-3-carbohydrazide has surged, driven by the need for innovative solutions in disease treatment and crop protection. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors and biologically active agents. The compound's hydrazide functional group also opens doors for its use in polymer chemistry and as a ligand in coordination chemistry.

The synthesis of 2-(1-methyl-1H-pyrazol-4-yl)oxane-3-carbohydrazide typically involves multi-step organic reactions, with careful optimization required to achieve high yields and purity. Its CAS No. 2137950-38-8 serves as a unique identifier in chemical databases, facilitating global research collaboration. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize this compound and ensure its quality for research purposes.

From a pharmacological perspective, the pyrazole-oxane hybrid structure presents interesting possibilities for drug design. The 1-methyl-1H-pyrazol-4-yl moiety is particularly noteworthy, as similar fragments have shown activity in various therapeutic areas. Current studies are exploring its potential in addressing modern health challenges, aligning with growing public interest in targeted therapies and precision medicine approaches.

In the agrochemical sector, compounds with carbohydrazide functionalities are being investigated for their plant growth regulation properties and pest management potential. The structural complexity of 2-(1-methyl-1H-pyrazol-4-yl)oxane-3-carbohydrazide offers multiple sites for modification, allowing researchers to fine-tune its biological activity. This aligns well with the increasing global focus on sustainable agriculture and environmentally friendly crop protection solutions.

The physicochemical properties of 2-(1-methyl-1H-pyrazol-4-yl)oxane-3-carbohydrazide, including its solubility, stability, and melting point, are crucial factors determining its applications. Researchers often investigate these parameters alongside computational modeling to predict its behavior in biological systems. Such studies contribute to the growing field of computational chemistry and molecular docking simulations, topics that have seen increased search interest in academic circles.

Quality control measures for CAS No. 2137950-38-8 are stringent, with manufacturers and suppliers adhering to international standards. The compound's storage typically requires controlled environments to maintain its integrity, reflecting the broader industry trend toward good laboratory practices and quality assurance protocols. These aspects are particularly important for researchers who frequently search for high-purity chemicals and research-grade compounds.

Future research directions for 2-(1-methyl-1H-pyrazol-4-yl)oxane-3-carbohydrazide may include exploring its potential in material science applications, such as in the development of functional materials or smart coatings. The compound's molecular architecture suggests possible utility in creating novel polymers with specific properties, a field that has gained momentum with the rise of green chemistry initiatives and sustainable material development.

As the scientific community continues to investigate 2-(1-methyl-1H-pyrazol-4-yl)oxane-3-carbohydrazide, its safety profile and environmental impact will likely become important research foci. This aligns with current trends in chemical research that emphasize eco-friendly synthesis methods and benign-by-design approaches. Such considerations are increasingly important to researchers who frequently search for green synthesis techniques and sustainable chemistry solutions.

The commercial availability of CAS No. 2137950-38-8 through specialty chemical suppliers has facilitated its adoption in various research programs. Pricing and availability often depend on scale and purity requirements, with many researchers seeking information about bulk purchasing options and custom synthesis services. These practical considerations are frequently searched topics among laboratory professionals and procurement specialists.

In conclusion, 2-(1-methyl-1H-pyrazol-4-yl)oxane-3-carbohydrazide represents an interesting case study in modern chemical research, bridging multiple disciplines from medicine to materials science. Its continued study promises to yield valuable insights and potential applications that could address some of today's most pressing scientific challenges. The compound's versatility ensures it will remain a subject of interest in the coming years, particularly as researchers explore new frontiers in molecular design and functional compounds development.